Cas no 50714-07-3 (3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid)
50714-07-3 structure
Product Name:3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
CAS No:50714-07-3
MF:C15H14N2O6S
MW:350.346462726593
CID:1572642
PubChem ID:39767
Update Time:2025-04-21
3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
- 50714-07-3
- 3-(Aminosulfonyl)-5-nitro-4-(2-phenylethyl)benzoic acid
- BRN 2782031
- BENZOIC ACID, 3-(AMINOSULFONYL)-5-NITRO-4-(2-PHENYLETHYL)-
- DTXSID50198769
-
- Inchi: 1S/C15H14N2O6S/c16-24(22,23)14-9-11(15(18)19)8-13(17(20)21)12(14)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,18,19)(H2,16,22,23)
- InChI Key: AXVWZQZFQXSHIR-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=C(C=1CCC1C=CC=CC=1)[N+](=O)[O-])(N)(=O)=O
Computed Properties
- Exact Mass: 350.05732
- Monoisotopic Mass: 350.057257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152
- XLogP3: 2.1
Experimental Properties
- Density: 1.482
- Boiling Point: 573°C at 760 mmHg
- Flash Point: 300.4°C
- Refractive Index: 1.643
- PSA: 140.6
3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid Related Literature
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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